Cas no 2137472-47-8 (tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate)

• Product Name: tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate
• CAS No: 2137472-47-8
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 5936941
• PubChem ID: 165742139
• Update Time: 2025-05-22

tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate
• 2137472-47-8
• EN300-1141532

• Inchi： 1S/C15H25N3O2/c1-10(13(16)14(19)20-15(2,3)4)18-9-12(8-17-18)11-6-5-7-11/h8-11,13H,5-7,16H2,1-4H3
• InChI Key： YNBCILKVCHRBDO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C(C(C)N1C=C(C=N1)C1CCC1)N)=O

Computed Properties

• Exact Mass: 279.19467705g/mol
• Monoisotopic Mass: 279.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate

Research Brief on tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate (CAS: 2137472-47-8)

In recent years, the compound tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate (CAS: 2137472-47-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and cyclobutyl moieties, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The compound's structural features make it a valuable scaffold for drug discovery, particularly in the development of kinase inhibitors and other small-molecule modulators of biological targets.

The synthesis and characterization of tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate have been explored in several recent studies. Researchers have employed advanced techniques such as multi-step organic synthesis, nuclear magnetic resonance (NMR) spectroscopy, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity. The compound's stability under various conditions has also been investigated, providing insights into its suitability for further derivatization and biological evaluation.

One of the most notable applications of this compound lies in its role as a precursor for the development of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The pyrazole and cyclobutyl groups in tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate offer a versatile platform for structural modifications, enabling the design of potent and selective kinase inhibitors with improved pharmacokinetic properties.

Recent preclinical studies have demonstrated the efficacy of derivatives of this compound in inhibiting specific kinases involved in tumor growth and metastasis. For instance, a series of analogs were synthesized and tested against a panel of cancer cell lines, revealing significant antiproliferative activity. These findings highlight the potential of tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate as a lead compound for the development of next-generation anticancer therapies.

In addition to its applications in oncology, this compound has also shown promise in other therapeutic areas. Researchers have explored its use in the design of anti-inflammatory agents, leveraging its ability to modulate key signaling pathways involved in immune responses. Preliminary data suggest that derivatives of this compound may exhibit dual activity, targeting both inflammatory and proliferative pathways, which could be advantageous for treating complex diseases such as rheumatoid arthritis and psoriasis.

The pharmacological profile of tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate and its derivatives is currently under investigation, with a focus on optimizing their bioavailability, metabolic stability, and target selectivity. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the rational design of improved analogs. These efforts are expected to yield compounds with enhanced therapeutic potential and reduced off-target effects.

In conclusion, tert-butyl 2-amino-3-(4-cyclobutyl-1H-pyrazol-1-yl)butanoate (CAS: 2137472-47-8) represents a promising scaffold for drug discovery, with applications spanning oncology, inflammation, and beyond. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in the development of novel therapeutics. As the field advances, this compound is likely to play a pivotal role in the discovery of next-generation small-molecule drugs.